1-(6-Bromopyridin-2-YL)piperidin-2-one
Overview
Description
“1-(6-Bromopyridin-2-YL)piperidin-2-one” is a chemical compound that is part of the heterocyclic organic compound category . It is an active pharmaceutical ingredient and an pharmaceutical adjuvant .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H13BrN2O . The exact mass is 256.02100 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 257.12700 . The compound has a LogP value of 1.87020, indicating its lipophilicity .Scientific Research Applications
Synthesis of Bioactive Compounds
1-(6-Bromopyridin-2-yl)piperidin-2-one is a valuable precursor in synthesizing bioactive compounds. It's used in creating 2-aminopyridines, which are core structures in natural products and medicinally important compounds. These 2-aminopyridines are synthesized via reactions involving 6-substituted 2-aminopyridine derivatives, using methods that allow for subsequent C-C cross-coupling reactions, thus contributing significantly to pharmaceutical chemistry (Bolliger et al., 2011).
Development of Heterocyclic Compounds
The compound plays a role in the development of diverse heterocyclic compounds. For instance, it assists in the preparation of 3- and 4-(1H-azol-1-yl)piperidines through arylation of azoles with bromopyridines and subsequent reduction. This method extends to benzo analogs, highlighting its versatility in synthesizing complex molecular structures (Shevchuk et al., 2012).
Antimicrobial and Antifungal Applications
The synthesis of various derivatives of this compound has been explored for potential antimicrobial and antifungal applications. Studies have shown that some derivatives exhibit significant activity against bacterial and fungal strains, making it a promising candidate for developing new antimicrobial agents (Sundararajan et al., 2015).
Novel Synthesis Methods
Researchers have developed novel methods for synthesizing compounds derived from this compound, demonstrating its role in advancing synthetic chemistry. These methods allow for the efficient production of complex molecules, contributing to the fields of medicinal chemistry and drug development (Smaliy et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
1-(6-bromopyridin-2-yl)piperidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrN2O/c11-8-4-3-5-9(12-8)13-7-2-1-6-10(13)14/h3-5H,1-2,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAPHLBDJDWTCRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)C2=NC(=CC=C2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301276435 |
Source
|
| Record name | 2-Piperidinone, 1-(6-bromo-2-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301276435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1027512-06-6 |
Source
|
| Record name | 2-Piperidinone, 1-(6-bromo-2-pyridinyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1027512-06-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Piperidinone, 1-(6-bromo-2-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301276435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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